Cas no 706820-77-1 (2-(3-formyl-4-hydroxyphenyl)acetonitrile)

• Product Name: 2-(3-formyl-4-hydroxyphenyl)acetonitrile
• CAS No: 706820-77-1
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 4657474
• PubChem ID: 86607690
• Update Time: 2025-05-26

2-(3-formyl-4-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-formyl-4-hydroxyphenylacetonitrile
• 2-(3-formyl-4-hydroxyphenyl)acetonitrile

• Inchi： 1S/C9H7NO2/c10-4-3-7-1-2-9(12)8(5-7)6-11/h1-2,5-6,12H,3H2
• InChI Key： BKZOBSOONHBLJE-UHFFFAOYSA-N
• SMILES： C(#N)CC1=CC=C(O)C(C=O)=C1

Additional information on 2-(3-formyl-4-hydroxyphenyl)acetonitrile

Comprehensive Analysis of 2-(3-Formyl-4-hydroxyphenyl)acetonitrile (CAS No. 706820-77-1): Properties, Applications, and Industry Trends

2-(3-Formyl-4-hydroxyphenyl)acetonitrile (CAS 706820-77-1) is a versatile organic compound with a molecular formula of C₉H₇NO₂. This aromatic nitrile derivative features both aldehyde and hydroxyl functional groups, making it a valuable intermediate in pharmaceutical synthesis, agrochemical production, and advanced material research. Its unique molecular structure enables diverse reactivity patterns, particularly in heterocyclic compound formation and cross-coupling reactions.

Recent studies highlight the growing demand for 2-(3-formyl-4-hydroxyphenyl)acetonitrile in drug discovery programs, especially for developing kinase inhibitors and anti-inflammatory agents. The compound's electron-rich aromatic system facilitates selective modifications, addressing current industry needs for precision synthesis in medicinal chemistry. Researchers are particularly interested in its potential for creating multi-target therapeutics, a trending approach in modern pharmacology.

From a synthetic chemistry perspective, this compound demonstrates excellent stability under various conditions while maintaining sufficient reactivity for nucleophilic additions at the formyl group. The hydroxyl-acetonitrile moiety offers additional functionalization opportunities, making it a preferred building block for complex molecular architectures. These characteristics align with the pharmaceutical industry's shift toward fragment-based drug design methodologies.

The material science sector has identified 706820-77-1 as a potential precursor for organic electronic materials. Its conjugated system and polar functional groups show promise in developing charge-transport layers for OLED applications. This connection to green technology solutions positions the compound as relevant to current discussions about sustainable material innovation.

Analytical characterization of 2-(3-formyl-4-hydroxyphenyl)acetonitrile typically involves HPLC (High-Performance Liquid Chromatography) with UV detection, demonstrating >98% purity in commercial samples. The compound's spectral properties include characteristic IR absorption at 2220 cm^-1 (nitrile stretch) and 1680 cm^-1 (carbonyl stretch), with NMR signals appearing at δ 9.8 ppm (aldehyde proton) and δ 6.8-7.8 ppm (aromatic protons). These analytical markers ensure reliable quality control in industrial applications.

Environmental considerations regarding nitrile-containing compounds have led to improved synthetic protocols for 706820-77-1, featuring reduced solvent waste and energy consumption. Modern green chemistry approaches now employ catalytic systems that minimize byproduct formation while maintaining high yields (>85%). These advancements respond to growing industry emphasis on sustainable chemical production practices.

The global market for fine chemical intermediates like 2-(3-formyl-4-hydroxyphenyl)acetonitrile is projected to grow at 6.2% CAGR through 2030, driven by expanding pharmaceutical R&D activities in Asia-Pacific regions. Supply chain analysts note increasing demand for high-purity specialty chemicals with documented regulatory compliance profiles, a trend that favors established producers of this compound.

Recent patent literature reveals novel applications of CAS 706820-77-1 in photoredox catalysis systems and as a ligand precursor in transition metal complexes. These developments connect to broader scientific interest in visible-light-mediated transformations and earth-abundant catalysis – two rapidly evolving areas in synthetic methodology research.

From a regulatory standpoint, proper handling of 2-(3-formyl-4-hydroxyphenyl)acetonitrile requires standard laboratory precautions. The compound's material safety data indicates moderate solubility in polar organic solvents (ethanol, DMSO) and limited water solubility, factors that influence its industrial processing and waste treatment protocols.

Emerging research explores the compound's potential in bioconjugation chemistry, particularly for creating fluorescent probes and protein labeling reagents. This aligns with increasing demand for diagnostic tools in biomedical research and personalized medicine applications. The aldehyde-nitrile combination offers orthogonal reactivity valuable for multi-step bioconjugation strategies.

Quality specifications for commercial 706820-77-1 typically require chromatographic purity ≥97%, moisture content ≤0.5%, and heavy metal content ≤10 ppm. Reputable suppliers provide comprehensive analytical certificates with batch-specific data, including HPLC chromatograms and spectroscopic validation, meeting stringent pharmaceutical excipient standards.

Future development directions for 2-(3-formyl-4-hydroxyphenyl)acetonitrile derivatives may include chiral variants for asymmetric synthesis applications and polymeric derivatives for specialty material applications. The compound's structural flexibility supports such innovations, positioning it as a continuing focus of molecular design research across multiple disciplines.